Cas no 2229649-31-2 (4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}but-3-en-2-one)

• Product Name: 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}but-3-en-2-one
• CAS No: 2229649-31-2
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6030094
• PubChem ID: 165627857
• Update Time: 2025-07-17

4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}but-3-en-2-one
• 2229649-31-2
• EN300-1773343
• 4-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}but-3-en-2-one

• Inchi： 1S/C10H12N2O/c1-7(13)5-6-10-8-3-2-4-9(8)11-12-10/h5-6H,2-4H2,1H3,(H,11,12)/b6-5+
• InChI Key： DEQUIWYKESNZJM-AATRIKPKSA-N
• SMILES： O=C(C)/C=C/C1C2=C(CCC2)NN=1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}but-3-en-2-one

Introduction to 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}but-3-en-2-one (CAS No. 2229649-31-2)

4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}but-3-en-2-one is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229649-31-2, belongs to a class of molecules characterized by a fused cyclopentane and pyrazole ring system, which is known for its potential bioactivity and diverse pharmacological applications. The presence of a conjugated butenone moiety further enhances its chemical reactivity and functional versatility, making it a promising scaffold for drug discovery.

The cyclopentacpyrazole core of this molecule is particularly noteworthy due to its ability to interact with biological targets in novel ways. Pyrazole derivatives are well-documented for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The cyclopentane ring introduces additional steric and electronic properties that can fine-tune the molecule's interactions with biological systems. This combination of structural features has positioned 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}but-3-en-2-one as a candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater accuracy. Studies have suggested that the butenone group in this molecule may serve as a key pharmacophore, facilitating interactions with specific amino acid residues in target proteins. This insight has guided the design of analogs with enhanced potency and selectivity. The fused heterocyclic system also contributes to the molecule's stability and bioavailability, which are critical factors in drug development.

In the realm of medicinal chemistry, the synthesis of 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}but-3-en-2-one has been optimized using modern synthetic methodologies. Techniques such as transition metal-catalyzed coupling reactions and palladium-mediated cross-coupling have been employed to construct the complex core efficiently. These synthetic strategies not only improve yield but also allow for the introduction of functional groups that can be tailored for specific biological activities. The growing interest in this compound underscores its potential as a building block for next-generation pharmaceuticals.

The pharmacological profile of 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}but-3-en-2-one has been investigated through both in silico and in vitro studies. Initial assays have revealed promising activity against several disease-relevant targets, including enzymes involved in inflammation and metabolic pathways. The compound's ability to modulate these pathways suggests its utility in addressing conditions such as cardiovascular diseases and diabetes. Additionally, its structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying substituents on the cyclopentane or pyrazole rings, researchers can generate libraries of analogs with tailored properties. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds with optimal pharmacokinetic profiles. The conjugated butenone system provides multiple sites for chemical modification, allowing for the exploration of diverse biological activities without compromising overall structural integrity.

The role of cyclopentacpyrazole derivatives in modern drug discovery cannot be overstated. These compounds have shown promise in treating a wide range of disorders by interacting with key biological targets. The unique electronic distribution within the fused heterocyclic system allows for selective binding to proteins involved in disease mechanisms. This specificity is crucial for minimizing side effects and improving therapeutic outcomes. As research continues to uncover new applications for this class of molecules, compounds like 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}but-3-en-2-one are likely to play an increasingly important role in clinical medicine.

The synthesis and characterization of 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}but-3-en-2-one have also contributed to our understanding of heterocyclic chemistry. Researchers have leveraged this study to develop new synthetic routes that could be applied to other complex molecules. The insights gained from these efforts not only advance the field academically but also provide practical tools for industrial-scale production. As pharmaceutical companies continue to invest in innovative drug development pipelines, compounds like this one represent valuable assets in their quest for breakthrough therapies.

In conclusion,4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}but-3-en-2-one (CAS No. 2229649-31-2) stands out as a promising candidate for further pharmacological investigation due to its unique structural features and potential bioactivity. Its combination of a cyclopentacpyrazole core and a conjugated butenone moiety offers a versatile scaffold for drug discovery efforts aimed at treating various human diseases. With ongoing research exploring its pharmacological properties and synthetic possibilities, this compound holds significant promise as an intermediate or lead structure in future therapeutic developments.